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Compound of Interest

Compound Name: UR-AK49

Cat. No.: B12783791

Purpose

This document provides a comprehensive, step-by-step procedure for the safe and compliant
disposal of UR-AK49, a human histamine H1 and H2 receptor agonist. Adherence to these
guidelines is mandatory for all laboratory personnel to ensure personal safety, prevent
environmental contamination, and maintain regulatory compliance. This procedure is based on
general best practices for chemical waste management in the absence of a specific Safety
Data Sheet (SDS) for UR-AK49.

Scope

This SOP applies to all forms of UR-AK49 waste, including:

Unused or expired pure compound.

Contaminated laboratory consumables (e.g., pipette tips, gloves, vials, absorbent pads).

Aqueous and solvent solutions containing UR-AK49.

Materials used for spill cleanup.

Compound Overview and Hazard Assessment

UR-AK49 is a small molecule agonist for the human histamine H1 and H2 receptors. Due to
the lack of a specific SDS, UR-AK49 must be treated as a potentially hazardous substance.
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Compounds with a guanidine functional group can be harmful if swallowed or in contact with
skin.[1][2] Histamine receptor agonists are biologically active molecules that should be handled
with care to avoid unintended physiological effects.

Quantitative Data Summary

The following table summarizes the known properties of UR-AK49.

Property Value Source
Chemical Name UR-AK49

Synonyms Compound 11 [1]

CAS Number 902154-32-9 [1]
Molecular Formula C16H27NsO [3]
Molecular Weight 305.42 g/mol

i ] o Human histamine H1 and H2
Biological Activity )
receptor agonist

23 nM (in a GTPase assay of
ECso . .
hH2R-Gas fusion protein)

Experimental Protocols: Waste Handling and
Disposal

The disposal of UR-AK49 must be conducted in strict accordance with all applicable federal,
state, and local regulations. Chemical waste generators are responsible for the complete and
accurate classification of the waste.

Personal Protective Equipment (PPE)

At a minimum, the following PPE must be worn when handling UR-AK49 waste:
« Nitrile gloves (or other chemically resistant gloves).

o Safety glasses or goggles.
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e Afully buttoned laboratory coat.

Waste Segregation and Collection

Proper segregation at the point of generation is a critical first step. Incompatible chemicals
must be kept separate to avoid dangerous reactions.

Step 1: Waste Stream Identification
Establish three distinct waste streams for UR-AK49:

e Solid Waste: Includes contaminated gloves, pipette tips, empty vials, and absorbent
materials.

e Liquid Waste: Encompasses unused or expired solutions of UR-AK49. Segregate aqueous
solutions from organic solvent solutions.

o Sharps Waste: Consists of any contaminated needles or other sharps.
Step 2: Waste Collection

e Solid and Liquid Waste: Collect in a designated, chemically compatible, and leak-proof
hazardous waste container. The container must be kept securely closed except when adding
waste.

o Sharps Waste: Immediately place all contaminated sharps into a designated, puncture-
resistant sharps container.

Labeling and Storage

Step 1: Container Labeling
All waste containers must be accurately labeled. The label must include:
e The words "Hazardous Waste".

e The full chemical name: "UR-AK49".
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o Alist of all components in the container, including solvents, with their approximate
percentages.

e The date accumulation started.
e The associated hazards (e.g., "Potentially Toxic," "Biologically Active").
Step 2: Satellite Accumulation Area (SAA)

Store the labeled waste containers in a designated Satellite Accumulation Area (SAA) at or
near the point of generation. The SAA must be under the control of laboratory personnel and
inspected weekly for any signs of leakage.

Arranging for Professional Disposal

Step 1: Contact Environmental Health & Safety (EHS)

Once the waste container is full, or within one year of the accumulation start date for partially
filled containers, contact your institution's EHS office to arrange for pickup and disposal.

Step 2: Provide Documentation

Provide EHS with all necessary information regarding the waste, including the chemical name
and any other components in the mixture. Do not attempt to dispose of UR-AK49 waste
through standard trash or down the drain.

Mandatory Visualizations
UR-AK49 Disposal Workflow
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Caption: Workflow for the safe disposal of UR-AK49 waste.

Decision Logic for UR-AK49 Waste Stream
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Caption: Decision tree for segregating UR-AK49 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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